Fumagillin

• IUPAC Name: (2E,4E,6E,8E)-10-[[(3R,4S,5S,6R)-5-methoxy-4-[(2R,3R)-2-methyl-3-(3-methylbut-2-enyl)oxiran-2-yl]-1-oxaspiro[2.5]octan-6-yl]oxy]-10-oxodeca-2,4,6,8-tetraenoic acid
• InChI: InChI=1S/C26H34O7/c1-18(2)13-14-20-25(3,33-20)24-23(30-4)19(15-16-26(24)17-31-26)32-22(29)12-10-8-6-5-7-9-11-21(27)28/h5-13,19-20,23-24H,14-17H2,1-4H3,(H,27,28)/b7-5+,8-6+,11-9+,12-10+/t19-,20-,23-,24-,25+,26+/m1/s1
• InChI Key: NGGMYCMLYOUNGM-CSDLUJIJSA-N
• Canonical SMILES: CC(=CCC1C(O1)(C)C2C(C(CCC23CO3)OC(=O)C=CC=CC=CC=CC(=O)O)OC)C
• Isomeric SMILES: CC(=CC[C@@H]1[C@@](O1)(C)[C@H]2[C@@H]([C@@H](CC[C@]23CO3)OC(=O)/C=C/C=C/C=C/C=C/C(=O)O)OC)C
• Molecular Formula: C26H34O7
• DSSTOX Substance ID: DTXSID7040736
• Molecular Weight: 458.5 g/mol
• CAS RN: 23110-15-8
• Melting Point: 190-192

Description

Fumagillin is a mycotoxin produced primarily by the saprophytic filamentous fungus Aspergillus fumigatus. This mold is an opportunistic pathogen that can cause invasive aspergillosis, a disease with high mortality rates. Fumagillin has been used as an antimicrobial agent and has shown effectiveness in the treatment of acne vulgaris and rosacea.

Synthesis Analysis

Fumagillin and the related fumagillol have been targets in total synthesis, with several reported successful strategies, both racemic and asymmetric. The biosynthetic gene cluster and the metabolic pathway involved in its production and regulation have been explained in detail.

Molecular Structure Analysis

Fumagillin is a small molecule with a molecular weight of 458.54 g·mol −1. Its chemical structure is characterized by a decatetraenedioic acid connected to a cyclohexane by an ester bond.

Chemical Reactions Analysis

The activity of fumagillin on its target, the methionine aminopeptidase type 2 (MetAP2) enzyme, has been described. The effects of blocking this enzyme in the host are also described.

Physical And Chemical Properties Analysis

Fumagillin is a small molecule with a molecular weight of 458.54 g·mol −1. A decatetraenedioic acid connected to a cyclohexane by an ester bond characterizes its chemical structure.

Scientific Research Applications

• Beekeeping

  • Fumagillin is used in beekeeping to control Nosema disease, a major issue in honeybee colonies.
  • Fumagillin is added to the bee’s food source as a powder. For best results, water is heated almost to boiling, removed from heat, then Fumagillin is added followed by sugar.
  • The use of Fumagillin has shown to be successful in controlling the Nosema issue.

• Treatment of Infectious Diseases

  • Fumagillin has been reported to affect malignant characteristics in hepatocellular cancer cells.
  • Fumagillin has been widely employed as an antimicrobial agent with honeybees and fish.

• Oncology

  • Fumagillin has been reported to regulate stemness and malignancies in cancer stem-like cells derived from liver cancer.
  • Fumagillin has anti-angiogenic activity, probably because of its inhibitory activity against the methionine aminopeptidase type 2 (MetAP2) enzyme; consequently, it has valuable pharmaceutical potential and a potential role in the treatment of cancer.

• Angiogenesis Inhibition

  • Fumagillin has been shown to inhibit angiogenesis, the process through which new blood vessels form from pre-existing vessels. This property makes it a promising candidate for the control of different types of cancer cells.
  • Fumagillin exerts its anti-tumor effects primarily by acting on the tumor vasculature.
  • It has been used in research for the treatment of neuropathic pain, where it was found to attenuate spinal angiogenesis, neuroinflammation, and pain in neuropathic rats after chronic constriction injury.

• Microsporidiosis Treatment

  • Fumagillin has been used in the treatment of microsporidiosis, a disease caused by the microsporidia group of parasites.
  • It has been found to be effective in treating intestinal microsporidiosis, a cause of chronic diarrhea in immunocompromised patients.
  • Fumagillin has also been used in the treatment of microsporidial keratitis, an infection of the cornea.

• Anti-Inflammatory

  • Fumagillin has been used in the treatment of rheumatoid arthritis, a chronic inflammatory disorder.
  • When coupled with the anti-angiogenic medication fumagillin, nanoparticles delivered through blood localized to joints with inflammation and inhibited inflammatory arthritis.

• Obesity Treatment

  • Fumagillin is being explored as a potential treatment for obesity. The drug’s anti-angiogenic properties could potentially be used to control the growth and expansion of adipose tissue, which is a key factor in obesity.

• Cardiovascular Diseases

  • Fumagillin has been shown to inhibit angiogenesis, which is a process involved in the development of atherosclerosis, a common cardiovascular disease. By inhibiting the formation of new blood vessels in the coronary arteries, fumagillin could potentially slow the progression of atherosclerosis and reduce the risk of heart attacks.

• Neurodegenerative Diseases

  • Fumagillin has been used in research for the treatment of neuropathic pain, where it was found to attenuate spinal angiogenesis, neuroinflammation, and pain in neuropathic rats after chronic constriction injury. This suggests that fumagillin could potentially be used to treat certain neurodegenerative diseases that involve neuropathic pain.

Safety And Hazards

Fumagillin should be used with caution in patients with known hypersensitivity to the drug. The potential risks of fumagillin use include gastrointestinal upset, diarrhea, rash, pruritus, urticaria, and hypersensitivity reactions. It’s recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye.

Future Directions

Fumagillin has been shown to be effective in the treatment of acne vulgaris and rosacea. Future directions include the continuation of such colony studies with the application of fumagillin in spring, when the experimental colonies showed infection levels above the suggested treatment threshold of 10 6 spores/bee.